(E)-N-[(2S)-1-[(R)-(4-Hydroxyphenyl)sulfinyl]propan-2-yl]-3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)prop-2-enamide
(E)-N-[(2S)-1-[(R)-(4-Hydroxyphenyl)sulfinyl]propan-2-yl]-3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)prop-2-enamide
Brand Name:
Vulcanchem
CAS No.:
132337-89-4
VCID:
VC0144538
InChI:
InChI=1S/C17H19N3O5S/c1-10(9-26(25)13-5-3-12(21)4-6-13)18-15(22)8-7-14-11(2)19-17(24)20-16(14)23/h3-8,10,21H,9H2,1-2H3,(H,18,22)(H2,19,20,23,24)/b8-7+/t10-,26+/m0/s1
SMILES:
CC1=C(C(=O)NC(=O)N1)C=CC(=O)NC(C)CS(=O)C2=CC=C(C=C2)O
Molecular Formula:
C17H19N3O5S
Molecular Weight:
377.4 g/mol
(E)-N-[(2S)-1-[(R)-(4-Hydroxyphenyl)sulfinyl]propan-2-yl]-3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)prop-2-enamide
CAS No.: 132337-89-4
Main Products
VCID: VC0144538
Molecular Formula: C17H19N3O5S
Molecular Weight: 377.4 g/mol
CAS No. | 132337-89-4 |
---|---|
Product Name | (E)-N-[(2S)-1-[(R)-(4-Hydroxyphenyl)sulfinyl]propan-2-yl]-3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)prop-2-enamide |
Molecular Formula | C17H19N3O5S |
Molecular Weight | 377.4 g/mol |
IUPAC Name | (E)-N-[(2S)-1-[(R)-(4-hydroxyphenyl)sulfinyl]propan-2-yl]-3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)prop-2-enamide |
Standard InChI | InChI=1S/C17H19N3O5S/c1-10(9-26(25)13-5-3-12(21)4-6-13)18-15(22)8-7-14-11(2)19-17(24)20-16(14)23/h3-8,10,21H,9H2,1-2H3,(H,18,22)(H2,19,20,23,24)/b8-7+/t10-,26+/m0/s1 |
Standard InChIKey | GTCPMRXZNYLTKA-DNDSYUBISA-N |
Isomeric SMILES | CC1=C(C(=O)NC(=O)N1)/C=C/C(=O)N[C@@H](C)C[S@@](=O)C2=CC=C(C=C2)O |
SMILES | CC1=C(C(=O)NC(=O)N1)C=CC(=O)NC(C)CS(=O)C2=CC=C(C=C2)O |
Canonical SMILES | CC1=C(C(=O)NC(=O)N1)C=CC(=O)NC(C)CS(=O)C2=CC=C(C=C2)O |
Synonyms | PH-Ala-SP phenol-alanine sparsomycin |
PubChem Compound | 9578328 |
Last Modified | Nov 11 2021 |
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